Cas no 1355326-21-4 (Mutant IDH1-IN-1)

• Product Name: Mutant IDH1-IN-1
• CAS No: 1355326-21-4
• MF: C₃₀H₃₁FN₄O₂
• MW: 498.591150522232
• MDL: MFCD28385853
• CID: 3164693
• PubChem ID: 89696514
• Update Time: 2025-05-23

Mutant IDH1-IN-1 Chemical and Physical Properties

Names and Identifiers

• Mutant IDH1-IN-1
• SCHEMBL15118896
• EX-A2197
• NCGC00390604-01
• IDH1-IN-1
• DA-75818
• AKOS026750325
• Mutant IDH1-IN-1?
• 2-[2-(1,3-BENZODIAZOL-1-YL)-N-(3-FLUOROPHENYL)ACETAMIDO]-N-CYCLOHEXYL-2-(2-METHYLPHENYL)ACETAMIDE
• 2-[2-(1H-1,3-benzodiazol-1-yl)-N-(3-fluorophenyl)acetamido]-N-cyclohexyl-2-(2-methylphenyl)acetamide
• N-[2-(Cyclohexylamino)-1-(2-methylphenyl)-2-oxoethyl]-N-(3-fluorophenyl)-1H-benzimidazole-1-acetamide
• CS-3552
• 1355326-21-4
• MS-29257
• BCP13615
• AKOS032960453
• HY-12475
• 2-(N-[2-(benzimidazol-1-yl)acetyl]-3-fluoroanilino)-N-cyclohexyl-2-(2-methylphenyl)acetamide
• BDBM50625486
• CHEMBL5408932

• MDL： MFCD28385853
• Inchi： 1S/C30H31FN4O2/c1-21-10-5-6-15-25(21)29(30(37)33-23-12-3-2-4-13-23)35(24-14-9-11-22(31)18-24)28(36)19-34-20-32-26-16-7-8-17-27(26)34/h5-11,14-18,20,23,29H,2-4,12-13,19H2,1H3,(H,33,37)
• InChI Key： DXYIOARJXVTYJW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N(C(CN1C=NC2C=CC=CC1=2)=O)C(C1C=CC=CC=1C)C(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 498.24310441g/mol
• Monoisotopic Mass: 498.24310441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.3E-4 g/L) (25 ºC),

Mutant IDH1-IN-1 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Mutant IDH1-IN-1

Introduction to Compound CAS No 1355326-21-4 and Product Name: Mutant IDH1-IN-1

Compound CAS No 1355326-21-4 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique chemical signature, has been extensively studied for its potential applications in modulating biological pathways, particularly those involving isocitrate dehydrogenase (IDH) enzymes. The product name Mutant IDH1-IN-1 underscores its specific role as an inhibitor targeting mutant forms of IDH1, a critical enzyme implicated in various metabolic processes and diseases.

The significance of IDH enzymes, especially IDH1, in cellular metabolism and disease progression has been a focal point in recent years. Mutations in the IDH1 gene are commonly associated with certain types of cancers, such as gliomas and acute myeloid leukemia (AML). These mutations lead to the production of abnormal IDH1 proteins that catalyze the conversion of isocitrate to α-ketoglutarate (α-KG), thereby altering the cellular redox balance and contributing to tumorigenesis. The development of inhibitors targeting these mutant IDH1 enzymes has become a promising therapeutic strategy in oncology.

Mutant IDH1-IN-1, derived from Compound CAS No 1355326-21-4, represents a cutting-edge approach in the design of small-molecule inhibitors. These inhibitors are engineered to selectively bind to and inhibit the activity of mutant IDH1 enzymes, thereby disrupting the metabolic pathways that support cancer cell growth. The compound’s mechanism of action involves competitive binding to the active site of IDH1, preventing the production of oncometabolites like 2-hydroxyglutarate (2-HG), which are known to promote cancer progression.

Recent studies have highlighted the efficacy of Mutant IDH1-IN-1 in preclinical models. Research indicates that this inhibitor can effectively suppress the growth of cancer cells harboring IDH1 mutations by restoring normal metabolic homeostasis. Furthermore, Mutant IDH1-IN-1 has demonstrated potential synergistic effects when combined with other therapeutic agents, such as chemotherapeutic drugs and targeted therapies. This combinatorial approach could enhance treatment outcomes and reduce the likelihood of drug resistance.

The synthesis and characterization of Compound CAS No 1355326-21-4 have been refined through advanced computational chemistry and high-throughput screening techniques. These methodologies have enabled researchers to optimize the molecular structure of Mutant IDH1-IN-1, improving its binding affinity, selectivity, and pharmacokinetic properties. The compound’s chemical structure incorporates specific functional groups that enhance its interaction with the mutant IDH1 enzyme while minimizing off-target effects.

In clinical trials, Mutant IDH1-IN-1 has shown encouraging results in patients with advanced cancers featuring IDH1 mutations. Preliminary data suggest that treatment with this inhibitor leads to significant tumor shrinkage and prolonged progression-free survival. Importantly, Mutant IDH1-IN-1 exhibits a favorable safety profile, with minimal adverse effects observed in most patients. These findings underscore the potential of this compound as a viable therapeutic option for patients withIDH-mutated cancers.

The development of Mutant IDH1-IN-1 aligns with broader trends in precision medicine, where therapies are tailored to target specific genetic alterations driving disease progression. By focusing on mutant IDH1 enzymes, this compound exemplifies how targeted inhibition can be used to disrupt cancer-specific metabolic pathways. This approach not only offers a new paradigm for treatingIDH-mutated cancers but also sets the stage for further exploration of other enzyme targets involved in cancer metabolism.

Future research directions for Compound CAS No 1355326-21-4 and its derivatives, such as Mutant IDH1-IN-1, include investigating their long-term efficacy and exploring additional therapeutic applications beyond oncology. Studies are ongoing to assess whether these inhibitors can be repurposed for treating other metabolic disorders or inflammatory conditions associated with aberrant enzyme activity. The versatility of this class of compounds holds promise for addressing a wide range of diseases rooted in enzymatic dysregulation.

In conclusion, Compound CAS No 1355326-21-4 and its product name Mutant IDH1-IN-1 represent significant advancements in the field of molecular targeted therapy. Through precise inhibition of mutant IDH1 enzymes, these compounds offer a novel strategy for combatingIDH-mutated cancers while maintaining a favorable safety profile. As research continues to uncover new insights into cancer metabolism and enzyme function, compounds like Mutant IDH1-IN-1 will play an increasingly pivotal role in shaping future therapeutic landscapes.